Cas no 2171428-93-4 ((3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}butanoic acid)

• Product Name: (3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}butanoic acid
• CAS No: 2171428-93-4
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5848968
• PubChem ID: 165582611
• Update Time: 2025-10-30

(3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}butanoic acid
• 2171428-93-4
• (3S)-3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4-methylpentanamido}butanoic acid
• EN300-1575509

• Inchi： 1S/C26H32N2O5/c1-16(2)12-18(25(31)28-17(3)13-24(29)30)14-27-26(32)33-15-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,16-18,23H,12-15H2,1-3H3,(H,27,32)(H,28,31)(H,29,30)/t17-,18?/m0/s1
• InChI Key： OSWSADSATQVAQZ-ZENAZSQFSA-N
• SMILES： O(C(NCC(C(N[C@@H](C)CC(=O)O)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}butanoic acid

Exploring the Potential of (3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}butanoic Acid: A Comprehensive Overview

The compound with CAS No 2171428-93-4, commonly referred to as (3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}butanoic acid, has garnered significant attention in the field of organic chemistry and biochemistry. This compound is a complex amino acid derivative with a unique structure that combines a fluorenylmethoxycarbonyl (Fmoc) group, a chiral center, and a branched side chain. Its intricate molecular architecture makes it a valuable tool in peptide synthesis, drug discovery, and biochemical research.

Recent studies have highlighted the importance of Fmoc groups in protecting amino acids during peptide synthesis. The Fmoc group is a well-known protecting group that is easily removable under mild basic conditions, making it ideal for solid-phase peptide synthesis (SPPS). The presence of the Fmoc group in this compound ensures that the amino terminus remains protected during synthesis, allowing for precise control over the sequence and structure of the resulting peptide. This feature has been extensively utilized in the development of bioactive peptides and therapeutic agents.

The chiral center at the 3-position of the butanoic acid backbone adds another layer of complexity to this compound. Chiral centers are crucial in determining the stereochemistry of molecules, which plays a significant role in their biological activity. The (S)-configuration at this position ensures that the compound has specific interactions with biological systems, making it a promising candidate for enantioselective catalysis and asymmetric synthesis.

The branched side chain of this compound introduces steric hindrance and additional functional groups that can influence its solubility, stability, and bioavailability. Recent research has focused on how these properties can be leveraged to improve drug delivery systems and enhance the pharmacokinetics of bioactive compounds. For instance, studies have shown that branched side chains can increase the lipophilicity of molecules, which is essential for crossing biological membranes and reaching target sites within the body.

In terms of applications, this compound has been extensively used as a building block in peptide synthesis. Its ability to form stable amide bonds under mild conditions makes it an ideal substrate for constructing complex peptide sequences. Furthermore, its chiral center allows for the synthesis of enantiomerically pure peptides, which are critical for studying stereoselective interactions in biological systems.

Recent advancements in computational chemistry have provided new insights into the properties and potential uses of this compound. Molecular modeling studies have revealed that its unique structure enables it to interact with various biomolecules, such as enzymes and receptors, in a highly specific manner. These findings have opened up new avenues for its use in drug design and discovery.

Another area of interest is its potential role in bioconjugation chemistry. The Fmoc group can be easily modified to introduce various functional groups, enabling the creation of bioconjugates with enhanced functionality. For example, coupling this compound with fluorescent dyes or magnetic nanoparticles could lead to novel tools for imaging and diagnostics.

In conclusion, (3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}butanoic acid is a versatile compound with a wide range of applications in organic chemistry and biochemistry. Its unique structure, combining an Fmoc group, a chiral center, and a branched side chain, makes it an invaluable tool for peptide synthesis, drug discovery, and biochemical research. As new research continues to uncover its potential, this compound is poised to play an increasingly important role in advancing our understanding of molecular interactions and developing innovative therapeutic agents.